Cas no 1564794-89-3 (3-(4-chloro-2-fluorophenyl)-3-fluoropropan-1-amine)

• Product Name: 3-(4-chloro-2-fluorophenyl)-3-fluoropropan-1-amine
• CAS No: 1564794-89-3
• MF: C₉H₁₀ClF₂N
• MW: 205.632208347321
• CID: 6032211
• PubChem ID: 104277014
• Update Time: 2025-06-09

3-(4-chloro-2-fluorophenyl)-3-fluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-2-fluorophenyl)-3-fluoropropan-1-amine
• EN300-1981316
• 1564794-89-3

• Inchi： 1S/C9H10ClF2N/c10-6-1-2-7(9(12)5-6)8(11)3-4-13/h1-2,5,8H,3-4,13H2
• InChI Key： BPIRTVSOPQXUEZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)C(CCN)F

Computed Properties

• Exact Mass: 205.0469833g/mol
• Monoisotopic Mass: 205.0469833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on 3-(4-chloro-2-fluorophenyl)-3-fluoropropan-1-amine

Comprehensive Overview of 3-(4-chloro-2-fluorophenyl)-3-fluoropropan-1-amine (CAS No. 1564794-89-3)

The compound 3-(4-chloro-2-fluorophenyl)-3-fluoropropan-1-amine (CAS No. 1564794-89-3) is a fluorinated aromatic amine with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the presence of both chloro and fluoro substituents on the phenyl ring, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel small-molecule therapeutics and crop protection agents.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. 3-(4-chloro-2-fluorophenyl)-3-fluoropropan-1-amine exemplifies this trend, as its fluorine atoms contribute to improved binding affinity in target proteins. This aligns with the growing focus on precision medicine and sustainable agriculture, where such compounds play a pivotal role. Searches for "fluorinated amine synthesis" and "chloro-fluorophenyl derivatives" have spiked, reflecting the compound's relevance in cutting-edge applications.

The synthetic pathways for 3-(4-chloro-2-fluorophenyl)-3-fluoropropan-1-amine often involve multi-step organic reactions, including nucleophilic substitution and reduction. Optimizing these processes is a hot topic in green chemistry, as researchers aim to reduce waste and energy consumption. Questions like "how to improve yield in fluoropropanamine synthesis" are frequently encountered in academic forums, highlighting the need for efficient methodologies.

Beyond its synthetic utility, 3-(4-chloro-2-fluorophenyl)-3-fluoropropan-1-amine has drawn attention for its potential in central nervous system (CNS) drug discovery. The compound's ability to cross the blood-brain barrier makes it a candidate for modulating neurotransmitter systems. This aligns with the surge in searches for "CNS-active fluorinated amines" and "neuropharmacology intermediates," underscoring its interdisciplinary importance.

In agrochemical research, the chloro-fluorophenyl moiety of this amine is leveraged to design next-generation pesticides with lower environmental persistence. With increasing regulatory scrutiny on traditional agrochemicals, queries like "eco-friendly fluorophenyl derivatives" and "biodegradable amine-based pesticides" have gained traction. The compound's versatility positions it at the intersection of innovation and sustainability.

Analytical characterization of 3-(4-chloro-2-fluorophenyl)-3-fluoropropan-1-amine typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and compliance with stringent industry standards. Researchers often search for "HPLC methods for fluorinated amines" or "NMR peaks of chloro-fluorophenyl compounds," indicating the need for robust analytical protocols.

Looking ahead, the compound's applications in material science are being explored, particularly in designing fluorinated polymers with unique thermal and chemical resistance. This expands its relevance beyond life sciences, addressing broader industrial needs. As the scientific community continues to investigate 3-(4-chloro-2-fluorophenyl)-3-fluoropropan-1-amine, its role in advancing diverse technological fields remains a compelling narrative.